2-{[7-(4-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide

Specification

• CAS No.: 303971-23-5
• Molecular Formula: C16H16ClN5O3S
• Molecular Weight: 393.85
• IUPAC Name: 2-[7-[(4-chlorophenyl)methyl]-1,3-dimethyl-2,6-dioxopurin-8-yl]sulfanylacetamide
• Standard InChI: InChI=1S/C16H16ClN5O3S/c1-20-13-12(14(24)21(2)16(20)25)22(15(19-13)26-8-11(18)23)7-9-3-5-10(17)6-4-9/h3-6H,7-8H2,1-2H3,(H2,18,23)
• Standard InChI Key: IIMARFVEYFUWLT-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)SCC(=O)N)CC3=CC=C(C=C3)Cl

Introduction

The compound 2-{[7-(4-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential pharmacological properties. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis, and biological activities.

Biological Activities

While specific biological activities of 2-{[7-(4-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]sulfanyl}acetamide are not reported, compounds with similar structures have shown potential as antimicrobial and anticancer agents. For instance, derivatives of purine and sulfonamides have been explored for their pharmacological properties, including antimicrobial and anticancer activities.

Antimicrobial Activity

Compounds with purine and sulfonamide moieties have demonstrated antimicrobial properties against various bacterial and fungal species. Although specific data for this compound is lacking, related compounds have shown promising results in vitro.

Anticancer Activity

Some purine derivatives have been investigated for their anticancer potential, with certain compounds exhibiting activity against specific cancer cell lines. The mechanism often involves interaction with cellular targets, affecting proliferation and apoptosis.

Potential Applications

• Pharmaceuticals: The compound could serve as a synthetic intermediate or lead molecule for developing new drugs.

• Biological Research: It may be used to study enzyme inhibition and protein interactions.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
Methyl 4-{[7-(2-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]oxy}benzoate	C22H19ClN4O5	454.86306	Potential pharmaceutical intermediate
4-(2-(7-(4-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylamino)ethyl)benzenesulfonamide	C22H23ClN6O4S	502.97	Investigated for biological activities
4-Fluorobenzaldehyde [7-(4-chlorobenzyl)-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl]hydrazone	C21H18ClFN6O2	440.9	Potential MAPK inhibitor